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Compound of Interest

Compound Name: 2-Amino-3-bromopyridine

Cat. No.: BO76627

Introduction

2-Amino-3-bromopyridine has emerged as a critical building block in the synthesis of a new
generation of agrochemicals. Its unique molecular architecture, featuring a pyridine ring
substituted with both an amino and a bromo group, offers remarkable versatility for the
development of novel herbicides, fungicides, and insecticides. The strategic placement of these
functional groups allows for a wide range of chemical modifications, enabling the design of
active ingredients with specific modes of action and improved efficacy. This technical guide
provides a comprehensive overview of the applications of 2-Amino-3-bromopyridine in the
agrochemical sector, detailing its role in the synthesis of various crop protection agents, their
biological activities, modes of action, and the experimental protocols for their preparation.

Herbicidal Applications

Derivatives of 2-Amino-3-bromopyridine have shown significant potential as herbicides,
primarily through the mimicry of natural plant hormones, specifically auxins. These synthetic
auxins disrupt normal plant growth processes, leading to uncontrolled cell division and
elongation, ultimately resulting in the death of susceptible weed species.[1]

Quantitative Data for Herbicidal Activity
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Compound Class Target Weed Efficacy (EC50) Reference
Pyridine Carboxylic
) Broadleaf Weeds 0.055 - 71 pg/L [2]
Acids
Pyrido[2,3- o
o Bentgrass Good activity at 1 mM [3]
d]pyrimidines

Mode of Action: Auxin Mimicry

Auxin-mimicking herbicides derived from 2-Amino-3-bromopyridine function by binding to
auxin receptors in plant cells, such as the TIR1/AFB F-box proteins.[1] This binding initiates a
signaling cascade that leads to the degradation of Aux/IAA transcriptional repressors. The
removal of these repressors allows for the constitutive activation of auxin response genes,
resulting in aberrant growth and development.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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